Cas no 112544-07-7 (4,8-diamino-9,10-dihydroxy-2,3-dihydroanthracene-1,5-dione)

• Product Name: 4,8-diamino-9,10-dihydroxy-2,3-dihydroanthracene-1,5-dione
• CAS No: 112544-07-7
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 2609036
• PubChem ID: 136234187
• Update Time: 2025-04-21

4,8-diamino-9,10-dihydroxy-2,3-dihydroanthracene-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 4,8-diamino-9,10-dihydroxy-2,3-dihydroanthracene-1,5-dione
• DTXSID30550447
• 112544-07-7

• Inchi： 1S/C14H12N2O4/c15-5-1-3-7(17)11-9(5)13(19)12-8(18)4-2-6(16)10(12)14(11)20/h1,3,16-17,19-20H,2,4,15H2
• InChI Key： WVEVNSZJMXTWIM-UHFFFAOYSA-N
• SMILES： OC1=C2C(=CC=C(C2=C(C2C(CCC(C=21)=O)=N)O)O)N

Computed Properties

• Exact Mass: 272.07970687Da
• Monoisotopic Mass: 272.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 128Ų